Cas no 1807166-60-4 (2-Chloro-3-ethoxy-1,4-difluorobenzene)

• Product Name: 2-Chloro-3-ethoxy-1,4-difluorobenzene
• CAS No: 1807166-60-4
• MF: C₈H₇ClF₂O
• MW: 192.590388536453
• CID: 5074802
• Update Time: 2026-03-01

2-Chloro-3-ethoxy-1,4-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-ethoxy-1,4-difluorobenzene

• Inchi： 1S/C8H7ClF2O/c1-2-12-8-6(11)4-3-5(10)7(8)9/h3-4H,2H2,1H3
• InChI Key： IUSRITBYIKOGTH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1OCC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2

Additional information on 2-Chloro-3-ethoxy-1,4-difluorobenzene

2-Chloro-3-Ethoxy-1,4-Difluorobenzene: A Comprehensive Overview

2-Chloro-3-Ethoxy-1,4-Difluorobenzene, also known by its CAS number 1807166-60-4, is a versatile aromatic compound with a unique combination of substituents that make it highly valuable in various chemical applications. This compound belongs to the family of chlorinated aromatic ethers and is widely used in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The presence of chlorine, ethoxy, and two fluorine atoms on the benzene ring introduces a range of electronic and steric effects that can be exploited in different chemical reactions.

The structure of 2-Chloro-3-Ethoxy-1,4-Difluorobenzene consists of a benzene ring with substituents at positions 1, 2, 3, and 4. The chlorine atom at position 2 imparts electron-withdrawing effects, while the ethoxy group at position 3 introduces electron-donating properties. The two fluorine atoms at positions 1 and 4 further modulate the electronic environment of the molecule. This balance of electron-withdrawing and donating groups makes the compound highly reactive in nucleophilic aromatic substitution reactions, which is a key factor in its utility in organic synthesis.

Recent studies have highlighted the role of 2-Chloro-3-Ethoxy-1,4-Difluorobenzene in the development of novel pharmaceutical agents. For instance, researchers have utilized this compound as an intermediate in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers. The ability to precisely control the substitution pattern on the benzene ring allows for fine-tuning of pharmacokinetic properties such as solubility and bioavailability.

In addition to its pharmaceutical applications, 2-Chloro-3-Ethoxy-1,4-Difluorobenzene has found significant use in agrochemicals. Its derivatives have been shown to exhibit potent insecticidal and fungicidal activities. For example, a recent study demonstrated that analogs derived from this compound can effectively target specific enzymes in pest organisms without causing harm to non-target species. This selectivity is crucial for developing environmentally friendly agricultural solutions.

The synthesis of 2-Chloro-3-Ethoxy-1,4-Difluorobenzene typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the chlorination of a fluorinated benzene derivative followed by etherification at specific positions. The use of catalytic systems and advanced purification techniques ensures high yields and purity levels necessary for its applications in sensitive fields like pharmaceuticals.

The physical properties of 2-Chloro-3-Ethoxy-1,4-Difluorobenzene are also worth noting. It has a melting point of approximately 55°C and a boiling point around 185°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various extraction and purification processes commonly employed in organic chemistry.

In terms of safety considerations, while 2-Chloro-3-Ethoxy-1,4-Difluorobenzene is not classified as a hazardous substance under normal handling conditions, proper precautions should be taken during its synthesis and use. This includes wearing appropriate personal protective equipment (PPE) and ensuring adequate ventilation to minimize exposure to volatile compounds.

The growing demand for specialized aromatic compounds like 2-Chloro-3-Ethoxy-1,4-Difluorobenzene has driven advancements in synthetic methodologies and analytical techniques. Innovations such as continuous-flow chemistry and microwave-assisted synthesis are being explored to enhance efficiency and reduce environmental impact during production.

In conclusion, 2-Chloro-3-Ethoxy-1,4-Difluorobenzene, with its unique structural features and diverse applications across multiple industries, remains a focal point for ongoing research and development. As new insights into its chemical behavior emerge, this compound is poised to play an even more significant role in advancing modern chemistry.